4-[(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylthio)methyl]benzoic acid

• IUPAC Name: 4-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanylmethyl)benzoic acid
• InChI: InChI=1S/C18H16N2O2S2/c21-18(22)12-7-5-11(6-8-12)9-23-16-15-13-3-1-2-4-14(13)24-17(15)20-10-19-16/h5-8,10H,1-4,9H2,(H,21,22)
• InChI Key: SBOSHHPCNRHJLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C18H16N2O2S2
• Molecular Weight: 356.5 g/mol

Description

The compound is a derivative of benzothieno[2,3-d]pyrimidine, which is a heterocyclic compound containing a thiophene ring fused to a pyrimidine ring. The thiophene is a 5-membered ring consisting of four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using X-ray characterization. These compounds often crystallize in specific space groups, and their structure is stabilized by various intermolecular interactions.

Scientific Research Applications

Crystal and Molecular Structure Analysis

• Crystal Structure Characterization : The compound has been characterized for its crystal and molecular structure, providing insights into its physical and chemical properties. X-ray characterization has played a key role in understanding its crystalline form, which is crucial for various applications in material science and pharmaceuticals (Ziaulla et al., 2012).

Synthesis and Potential Applications

• Synthesis of Derivatives for Antimicrobial Purposes : The synthesis of tetrahydrobenzothieno[2,3-d]pyrimidine derivatives, which include the compound , has shown potential antimicrobial properties. These derivatives have been tested against various microbes, suggesting their use in developing new antimicrobial agents (Soliman et al., 2009).

• Potential in Drug Discovery : The compound's derivatives have been synthesized and tested for various biological activities. Their potential in drug discovery, particularly in creating new compounds with antimicrobial properties, is significant (Ashalatha et al., 2007).

• Chemical Modification and Diversification : The compound provides a versatile scaffold for chemical modifications. Such modifications lead to the creation of diverse derivatives with potential applications in pharmaceutical research and development (Dzhavakhishvili et al., 2009).

• Bioactive Derivatives Synthesis : The synthesis of new derivatives of this compound has led to the development of bioactive molecules. These molecules have shown promise in antibacterial, antifungal, and anti-inflammatory activities, thereby contributing to medicinal chemistry and drug development (Narayana et al., 2006).

Structural Analysis and Electronic Properties

• Crystal and Electronic Structure Studies : The compound's derivatives have been studied for their crystal and molecular structures. These studies provide insights into the electronic aspects of tetrahydrobenzothienopyrimidine derivatives, which is crucial for understanding their chemical behavior and potential applications in electronic materials (Gajda et al., 2015).